Cas no 1227593-63-6 (5-Chloro-4-methoxyindole-3-carboxaldehyde)

• Product Name: 5-Chloro-4-methoxyindole-3-carboxaldehyde
• CAS No: 1227593-63-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4821554
• Update Time: 2025-06-08

5-Chloro-4-methoxyindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxyindole-3-carboxaldehyde

• Inchi： 1S/C10H8ClNO2/c1-14-10-7(11)2-3-8-9(10)6(5-13)4-12-8/h2-5,12H,1H3
• InChI Key： OQIOSVOZJFNOAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1OC)C(C=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1

Additional information on 5-Chloro-4-methoxyindole-3-carboxaldehyde

Introduction to 5-Chloro-4-methoxyindole-3-carboxaldehyde (CAS No: 1227593-63-6)

5-Chloro-4-methoxyindole-3-carboxaldehyde is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its unique structural features, comprising a chloro-substituted indole ring with a methoxy group and an aldehyde functionality, make it a valuable intermediate in the development of various bioactive molecules. This compound, identified by the chemical abstracts service number 1227593-63-6, has been extensively studied for its potential applications in medicinal chemistry and drug discovery.

The indole core is a prominent scaffold in natural products and pharmaceuticals, known for its broad spectrum of biological activities. The presence of both chloro and methoxy substituents on the indole ring enhances its reactivity, making it a preferred building block for synthesizing more complex molecules. The aldehyde group at the 3-position further extends its utility as a synthetic precursor, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in exploring the pharmacological properties of indole derivatives. Researchers have been particularly keen on understanding how structural modifications influence biological activity. The compound 5-Chloro-4-methoxyindole-3-carboxaldehyde has been investigated for its potential as a precursor in the synthesis of agonists and antagonists targeting various receptors and enzymes. Its role in developing treatments for neurological disorders, inflammatory conditions, and infectious diseases has been a focal point of several studies.

One of the most compelling aspects of 5-Chloro-4-methoxyindole-3-carboxaldehyde is its ability to serve as a key intermediate in the construction of more complex scaffolds. The aldehyde functionality allows for condensation reactions with amines, forming Schiff bases, which can then be further modified to yield pharmacologically active compounds. Additionally, the chloro and methoxy groups provide handles for nucleophilic substitution reactions, enabling the introduction of additional substituents that may enhance biological activity.

Recent advances in synthetic methodologies have further highlighted the importance of this compound. For instance, catalytic asymmetric hydrogenation techniques have been employed to selectively reduce the aldehyde group while preserving the integrity of the indole core. This approach has enabled the synthesis of enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Such methodologies underscore the compound's significance as a synthetic intermediate in modern drug discovery.

The biological activity of derivatives derived from 5-Chloro-4-methoxyindole-3-carboxaldehyde has been explored across multiple therapeutic areas. In particular, studies have focused on its potential as an intermediate in the synthesis of compounds that modulate neurotransmitter systems. Indole derivatives are known to interact with receptors such as serotonin and dopamine, making them attractive candidates for treating conditions like depression and anxiety. The chloro and methoxy substituents are believed to influence binding affinity and selectivity, which are critical factors in drug design.

Furthermore, the compound has been investigated for its antimicrobial properties. The indole scaffold is well-documented for its ability to interfere with bacterial biofilm formation and metabolic pathways. By incorporating structural elements like chloro and methoxy groups, researchers aim to enhance these effects while minimizing toxicity. Preliminary studies have shown promising results in vitro, suggesting that derivatives of 5-Chloro-4-methoxyindole-3-carboxaldehyde could be effective against resistant strains of bacteria.

The synthesis of 5-Chloro-4-methoxyindole-3-carboxaldehyde itself is an intriguing challenge that has prompted innovation in synthetic chemistry. Traditional methods often involve multi-step sequences starting from readily available indole precursors. However, recent reports have described more efficient routes that minimize waste and improve yields. These advancements reflect the broader trend toward green chemistry principles, where sustainability is increasingly prioritized alongside efficiency.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal conditions for synthesizing 5-Chloro-4-methoxyindole-3-carboxaldehyde derivatives. By leveraging computational tools, researchers can accelerate the discovery process and reduce experimental trial-and-error. This integration of computational methods with traditional organic synthesis represents a significant step forward in drug development.

In conclusion,5-Chloro-4-methoxyindole-3-carboxaldehyde (CAS No: 1227593-63-6) is a multifaceted compound with substantial potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new synthetic strategies and biological applications,5-Chloro-4-methoxyindole-3-carboxaldehyde will undoubtedly remain at the forefront of medicinal chemistry innovation.